Cas no 1368247-84-0 (3-amino-1-(4-fluoro-1H-indol-3-yl)propan-1-one)

• Product Name: 3-amino-1-(4-fluoro-1H-indol-3-yl)propan-1-one
• CAS No: 1368247-84-0
• MF: C₁₁H₁₁FN₂O
• MW: 206.216245889664
• CID: 5795894
• PubChem ID: 82396048
• Update Time: 2025-10-20

3-amino-1-(4-fluoro-1H-indol-3-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(4-fluoro-1H-indol-3-yl)propan-1-one
• EN300-1868595
• 1368247-84-0

• Inchi： 1S/C11H11FN2O/c12-8-2-1-3-9-11(8)7(6-14-9)10(15)4-5-13/h1-3,6,14H,4-5,13H2
• InChI Key： CAVZCVIPRKVZJQ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C(=CN2)C(CCN)=O

Computed Properties

• Exact Mass: 206.08554114g/mol
• Monoisotopic Mass: 206.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 58.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Tryptamines and derivatives

Additional information on 3-amino-1-(4-fluoro-1H-indol-3-yl)propan-1-one

Introduction to 3-amino-1-(4-fluoro-1H-indol-3-yl)propan-1-one (CAS No. 1368247-84-0)

3-amino-1-(4-fluoro-1H-indol-3-yl)propan-1-one (CAS No. 1368247-84-0) is a biologically active compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, characterized by its unique structure featuring an indole ring substituted with a fluoro group and an amino group, has been extensively studied for its potential therapeutic applications. Recent advancements in chemical synthesis and biological evaluation have further highlighted its role in drug discovery.

The molecular structure of 3-amino-1-(4-fluoro-1H-indol-3-yl)propan-1-one is notable for its indole moiety, which is a common feature in many bioactive compounds. The indole ring, a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered pyrrole ring, is known for its ability to interact with various biological targets. The substitution pattern of this compound, particularly the fluoro group at the 4-position of the indole ring and the amino group at the 3-position, plays a crucial role in determining its pharmacological properties.

Recent studies have focused on the antiproliferative activity of 3-amino derivatives, including this compound, against various cancer cell lines. Researchers have reported that this compound exhibits significant inhibitory effects on the growth of human cancer cells, particularly in breast and prostate cancer models. These findings suggest that 3-amino derivatives could serve as potential candidates for anticancer drug development.

In addition to its antiproliferative effects, 3-amino compounds have also been investigated for their neuroprotective properties. Preclinical studies have demonstrated that 3-amino derivatives can protect neurons from oxidative stress-induced damage, making them promising candidates for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of these compounds to modulate cellular signaling pathways involved in inflammation and apoptosis further underscores their therapeutic potential.

The synthesis of 3-amino derivatives has been optimized using advanced chemical methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques have enabled researchers to efficiently prepare indole-based compounds with high purity and yield, facilitating their further biological evaluation.

Moreover, recent computational studies have provided insights into the molecular mechanisms underlying the biological activity of indole-based compounds like this one. Molecular docking simulations have revealed that these compounds can bind to key proteins involved in cellular signaling pathways, such as cyclin-dependent kinases (CDKs) and heat shock protein 90 (HSP90). This information is invaluable for designing more potent and selective analogs.

In conclusion, 3-amino derivatives, including CAS No. 1368247-84-0, represent a promising class of compounds with diverse biological activities. Their potential applications in oncology and neurology highlight their importance in drug discovery research. As ongoing studies continue to uncover new insights into their mechanisms of action and therapeutic potential, these compounds are likely to play a significant role in the development of novel therapeutics.